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Introduction

Tween 20, a non-ionic surfactant, is widely utilized in the synthesis of various nanoparticles
due to its efficacy as a stabilizing, capping, and dispersing agent. Its biocompatibility makes it
particularly suitable for applications in drug delivery, diagnostics, and other biomedical fields.
This document provides detailed application notes and experimental protocols for the synthesis
of metallic and polymeric nanoparticles using Tween 20.

Core Functions of Tween 20 in Nanoparticle
Synthesis

Tween 20 plays a multifaceted role in the formation and stabilization of nanoparticles:

» Steric Stabilization: The long polyoxyethylene chains of Tween 20 adsorb onto the
nanoparticle surface, creating a hydrophilic layer that sterically hinders particle aggregation.

» Surface Charge Modulation: While non-ionic, Tween 20 can influence the surface charge of
nanoparticles, which is a critical factor for their stability and biological interactions.

o Control of Particle Size and Morphology: The concentration of Tween 20 can be modulated
to control the size and shape of the resulting nanopatrticles. It can influence nucleation and
growth kinetics during synthesis.
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e Prevention of Fouling: In flow synthesis systems, Tween 20 can act as an anti-fouling agent
by preventing nanoparticles from adhering to the reactor surfaces.[1]

« Enhancement of Biocompatibility: Tween 20 is a biocompatible additive commonly used in
food and cosmetics, making it a safe addition for nanoparticles intended for biomedical
applications.[2]

Application 1: Synthesis of Silver Nanoparticles
(AgNPs)

Tween 20 is an excellent choice for synthesizing stable, spherical silver nanoparticles with
tunable optical properties. It effectively prevents the aggregation of AQNPs by encapsulating
them within micelles.[3]

Quantitative Data Summary

AgNOs Conc. (mM) NaBH4 Conc. (M) Tween 20 Conc. (%)

Resulting AgNP

Size (nm)
0.65 1 0.01 Not specified
1.32 1 0.01 Not specified
1.65 1 0.01 Not specified
1.65 0.01 1 Not specified
1.65 0.1 1 Not specified
1.65 1 1 Not specified

Note: The provided search results did not contain a complete table with all corresponding
nanoparticle sizes for the given reactant concentrations. However, it is stated that AGQNPs with
sizes ranging from 8 nm to 44 nm can be obtained by varying these concentrations.[3] A study
on biosynthesized silver nanoparticles using Vitrus vinifera extract and capped with Tween 20
reported an average crystallite size of 46 nm.[4][5]

Experimental Protocol: Synthesis of Silver
Nanoparticles
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This protocol describes the synthesis of silver nanoparticles of varying sizes by adjusting the
concentrations of silver nitrate (AgNO3), sodium borohydride (NaBHa4), and Tween 20.[3]

Materials:

 Silver nitrate (AgNO3)

e Sodium borohydride (NaBHa)
e Tween 20

e Sodium phosphate (NaP) buffer (10 mM)
o Deionized water

e Glass vials (20 mL)

o Pipettes

* Ice bath

Protocol:

o Preparation of Stock Solutions:

o Prepare a 10 mM NaP buffer solution containing 1% Tween 20. This will be referred to as
"Solution 1".

o Prepare fresh solutions of NaBHa at concentrations of 10 mM, 100 mM, and 1 M. It is
crucial to keep the NaBHa solutions ice-cold to ensure reproducibility.[3]

e Synthesis of AgNPs:

o To synthesize AgNPs with a silver concentration of 1.65 mM, dissolve 2.8 mg of AQNOs in
10 mL of Solution 1 in a 20 mL glass vial.

o While stirring, add 25 pL of the desired concentration of ice-cold NaBHa4 solution (10 mM,
100 mM, or 1 M) to the silver nitrate solution.
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o The color of the solution should immediately change from transparent to yellow, indicating
the formation of AQNPs.[3]

 Purification (Optional):

o To remove excess Tween 20, which can cause foaming, centrifugal filters can be used to
concentrate the AgNPs.[3]

Experimental Workflow: Silver Nanoparticle Synthesis
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Caption: Workflow for Tween 20-stabilized silver nanoparticle synthesis.

Application 2: Synthesis of Gold Nanoparticles
(AuNPSs)

Tween 20 serves as an effective stabilizer and capping agent in the synthesis of gold
nanoparticles, preventing aggregation and enabling further functionalization. It can be used in
both chemical reduction methods and flow synthesis systems.

Quantitative Data Summary
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. Tween 20 Resulting Zeta
Reducing . . . .
Precursor Stabilizer Concentrati  AuNP Size Potential
Agent
on (nm) (mV)
Not
) ) applicable -~
HAUCla Citrate Citrate 10-20 Not specified
(used as
intermediate)
No significant )
) Slight
change in .
HAUCla [-2959 Tween 20 10 mM ) increase of
hydrodynami
_ ~5 mV
c size

Note: In some protocols, Tween 20 is used as an intermediate for ligand exchange on citrate-
stabilized AuNPs rather than the primary stabilizer during synthesis.[6][7] One study noted that
the addition of Tween 20 to citrate-capped gold nanoparticles reduces the zeta potential to
-1.52 mV.[8]

Experimental Protocol: Tween 20 as an Intermediate for
AUNP Functionalization

This protocol describes the use of Tween 20 as an intermediate to facilitate the ligand
exchange of functionalized thiols onto citrate-stabilized AUNPs.[6][7]

Materials:

Hydrogen tetrachloroaurate (HAuCla4)

Trisodium citrate

Tween 20

Functionalized thiol ligand

Deionized water

Reflux apparatus
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Protocol:

¢ Synthesis of Citrate-Stabilized AuUNPs:

[¢]

Prepare a solution of HAuUCla in deionized water.
o Heat the solution to boiling under reflux.

o Rapidly add a solution of trisodium citrate to the boiling HAuCla solution while stirring
vigorously.

o Continue heating and stirring until the solution color changes to a stable ruby red,
indicating the formation of AUNPs.

o Allow the solution to cool to room temperature.
e Ligand Exchange using Tween 20:
o Add Tween 20 to the citrate-stabilized AuNP solution and stir.

o Introduce the functionalized thiol ligand to the solution. The Tween 20 facilitates the
displacement of citrate and the subsequent attachment of the thiol to the gold surface.

Logical Relationship: Role of Tween 20 in AUNP
Functionalization
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Caption: Role of Tween 20 as an intermediate for AUNP functionalization.

Application 3: Synthesis of Poly(lactic-co-glycolic
acid) (PLGA) Nanoparticles

In the formulation of PLGA nanopatrticles for drug delivery, Tween 20 is used to stabilize the
emulsion during synthesis, control particle size, and can enhance the loading and stability of
encapsulated therapeutics, such as enzymes.[2][9]

Tween 20 in Resulting ] . .
PLGA Conc. . Zeta Potential Polydispersity
Aqueous Nanoparticle
(mg/mL) . (mV) Index (PDI)
Phase (% viv) Size (hm)

20 0.5-20 177 - 208 -16 to -23 <0.2

Note: The study found that varying the Tween 20 concentration in the agueous phase did not
significantly affect the size or zeta potential of the resulting PLGA nanoparticles.[9] Mixing an
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enzyme with Tween 20 prior to formulation did not affect particle size or physical characteristics
but did increase the amount of enzyme loaded.[2][9]

Experimental Protocol: PLGA Nanoparticle Synthesis by
Double Emulsion Method

This protocol describes the synthesis of PLGA nanopatrticles encapsulating a hydrophilic
substance using a double emulsion (w/o/w) solvent evaporation method.

Materials:

PLGA

e Dichloromethane (DCM)

e Tween 20

e Agueous solution of the substance to be encapsulated (e.g., a protein or drug)

o Poly(vinyl alcohol) (PVA) solution (optional, as an external stabilizer)

e Deionized water

e Probe sonicator

e Magnetic stirrer

Protocol:

e Preparation of the Primary Emulsion (w/0):

o Dissolve 50 mg of PLGA in 2.5 mL of DCM to form the organic phase.

o Prepare the internal aqueous phase by dissolving the substance to be encapsulated in an
aqueous buffer. Tween 20 can be added to this phase.

o Add the internal aqueous phase to the organic phase.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://collaborate.princeton.edu/en/publications/tween-preserves-enzyme-activity-and-stability-in-plga-nanoparticl/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8625811/
https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Emulsify using a probe sonicator on ice to form a water-in-oil (w/0) emulsion.

e Preparation of the Double Emulsion (w/o/w):
o Prepare an external aqueous phase, which may contain another surfactant like PVA.
o Add the primary emulsion to the external aqueous phase while stirring.
o Homogenize the mixture using a sonicator to form the double emulsion.

e Solvent Evaporation and Nanoparticle Collection:

o Stir the double emulsion at room temperature for several hours to allow the DCM to
evaporate, leading to the formation of solid PLGA nanoparticles.

o Collect the nanoparticles by centrifugation.

o Wash the nanopatrticles with deionized water to remove excess surfactant and
unencapsulated substance.

o Resuspend the nanoparticles in a suitable buffer or lyophilize for storage.

Experimental Workflow: PLGA Nanoparticle Synthesis
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Caption: Workflow for Tween 20-assisted PLGA nanoparticle synthesis.

Conclusion

Tween 20 is a versatile and valuable surfactant for the synthesis of a variety of nanoparticles.
Its ability to stabilize nanoparticles, control their size, and enhance their biocompatibility makes
it an indispensable tool for researchers, scientists, and drug development professionals. The
protocols and data presented here provide a foundation for the successful application of Tween
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20 in nanoparticle synthesis for a range of scientific and therapeutic purposes. Further
optimization of the reaction parameters may be necessary to achieve desired nanoparticle
characteristics for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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